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Compound of Interest

Compound Name: Methyl 6-Acetoxyhexanoate

Cat. No.: B012942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for Methyl 6-
acetoxyhexanoate (CAS No. 104954-58-7). Due to a notable lack of extensive, formally

published safety and toxicological studies on this specific compound, this document combines

available data with extrapolated information from closely related compounds and general

chemical safety principles. All data presented herein should be treated as a guide to be

supplemented by in-house risk assessments and further investigation.

Section 1: Chemical and Physical Properties
The known physical and chemical properties of Methyl 6-acetoxyhexanoate are summarized

below. This data is critical for understanding its behavior under various laboratory conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b012942?utm_src=pdf-interest
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/product/b012942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₆O₄ ChemScene[1]

Molecular Weight 188.22 g/mol ChemScene[1]

CAS Number 104954-58-7 ChemScene[1]

Appearance Clear, colorless liquid Multiple Sources

Boiling Point (Predicted) 232.8 ± 23.0 °C Chemical Properties Search

Density 1.03 g/mL AK Scientific, Inc.

Refractive Index 1.4280 - 1.4310 Chemical Properties Search

Flash Point 106 °C AK Scientific, Inc.

Solubility No data available ---

Vapor Pressure No data available ---

Vapor Density No data available ---

Auto-ignition Temperature No data available ---

Computational Data:

Parameter Value Source

Topological Polar Surface Area

(TPSA)
52.6 Å² ChemScene[1]

LogP (Octanol-Water Partition

Coefficient)
1.2829 ChemScene[1]

Hydrogen Bond Acceptors 4 ChemScene[1]

Hydrogen Bond Donors 0 ChemScene[1]

Rotatable Bonds 6 ChemScene[1]
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Section 2: Hazard Identification and Safety
Precautions
According to the available Safety Data Sheet (SDS) from Sigma-Aldrich, Methyl 6-
acetoxyhexanoate is classified as a flammable liquid and vapor and is harmful to aquatic life.

[2]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2]

H402: Harmful to aquatic life.[2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

SDS and includes, but is not limited to:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Logical Workflow for Hazard Response
The following diagram illustrates a logical workflow for responding to a potential hazard

involving Methyl 6-acetoxyhexanoate.
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Caption: Hazard Response Workflow for Methyl 6-acetoxyhexanoate.
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Section 3: Toxicological and Ecotoxicological
Information
A critical gap exists in the publicly available literature regarding the specific toxicology of

Methyl 6-acetoxyhexanoate. The Sigma-Aldrich SDS explicitly states that "the chemical,

physical, and toxicological properties have not been thoroughly investigated."[2] No quantitative

data such as LD50 (median lethal dose) or LC50 (median lethal concentration) values for this

specific compound were found.

Ecotoxicity: The compound is classified as harmful to aquatic life.[2] One available data point

for toxicity to aquatic invertebrates is:

EC50 - Daphnia magna (Water flea): 40 mg/l - 48 h[2]

Due to the lack of further data, it is imperative to prevent the release of this substance into the

environment.

Section 4: Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of Methyl 6-
acetoxyhexanoate are not readily available in the published literature. However, based on

standard organic chemistry principles and procedures for similar compounds, the following

hypothetical protocols are provided for guidance.

Hypothetical Synthesis of Methyl 6-acetoxyhexanoate
This proposed two-step synthesis is adapted from a published procedure for the analogous

ethyl ester. It begins with the transesterification of ε-caprolactone followed by acetylation.

Step 1: Acid-Catalyzed Transesterification of ε-Caprolactone to Methyl 6-hydroxyhexanoate

To a round-bottom flask equipped with a reflux condenser, add ε-caprolactone (1 equivalent).

Add an excess of methanol (e.g., 10-20 equivalents) to serve as both reactant and solvent.

Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid (e.g.,

0.01-0.05 equivalents).
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Heat the reaction mixture to reflux and monitor the reaction progress by a suitable technique

(e.g., TLC or GC).

Upon completion, cool the mixture to room temperature and neutralize the acid catalyst with

a mild base (e.g., sodium bicarbonate solution).

Remove the excess methanol under reduced pressure.

Extract the product into an organic solvent such as ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude Methyl 6-hydroxyhexanoate.

Purify the product by vacuum distillation or column chromatography if necessary.

Step 2: Acetylation of Methyl 6-hydroxyhexanoate

Dissolve Methyl 6-hydroxyhexanoate (1 equivalent) in a suitable aprotic solvent (e.g.,

dichloromethane or tetrahydrofuran) in a flask equipped with a magnetic stirrer and under an

inert atmosphere (e.g., nitrogen or argon).

Add a base, such as triethylamine or pyridine (1.1-1.5 equivalents).

Cool the mixture in an ice bath.

Add acetyl chloride or acetic anhydride (1.1-1.2 equivalents) dropwise to the cooled solution.

Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or

GC).

Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, and extract the aqueous layer with the same organic solvent.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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Purify the crude Methyl 6-acetoxyhexanoate by vacuum distillation or column

chromatography.

Proposed Analytical Methodology: Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis and quantification of Methyl 6-
acetoxyhexanoate. The following is a proposed set of instrumental conditions.

Sample Preparation:

Accurately weigh the sample containing Methyl 6-acetoxyhexanoate.

Dissolve the sample in a suitable volatile organic solvent (e.g., ethyl acetate or hexane).

If necessary, dilute the sample to an appropriate concentration for GC-MS analysis.

Filter the sample solution through a 0.45 µm syringe filter into a GC vial.

GC-MS Instrumental Conditions:

Column: A non-polar capillary column, such as a DB-1ms or HP-5ms (e.g., 30 m x 0.25

mm x 0.25 µm).

Injection Volume: 1 µL in splitless mode.

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp at 10 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.
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Mass Spectrometer: Operated in electron impact (EI) mode with a scan range of m/z 40-

400.

Experimental Workflow Visualization
The following diagram outlines the general workflow for the synthesis and analysis of Methyl 6-
acetoxyhexanoate.
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Caption: General Workflow for Synthesis and Analysis.
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Section 5: Handling, Storage, and Disposal
Handling:

Handle in a well-ventilated area.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Keep away from sources of ignition.[2]

Avoid breathing vapors or mist.[2]

Wash hands thoroughly after handling.[2]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2]

Store in a cool place.[2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Disposal:

Dispose of this material and its container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[2]

Avoid release into the environment.[2]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS) or a comprehensive risk assessment. Users

should consult the original SDS and conduct their own safety evaluations before handling

Methyl 6-acetoxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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